Cas no 1200284-96-3 (7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester)

7-Chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester is a heterocyclic compound featuring a pyrrolopyridazine core with a chloro substituent at the 7-position and a methyl ester group at the 2-carboxylic acid position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methyl ester offers versatility in hydrolysis or transesterification reactions. Its well-defined molecular framework ensures consistent performance in coupling reactions and scaffold derivatization. The compound is typically characterized by high purity and stability, facilitating its use in research and industrial applications requiring precise structural modifications.
7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester structure
1200284-96-3 structure
Product Name:7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester
CAS No:1200284-96-3
MF:C8H6ClN3O2
MW:211.605140209198
CID:1101504
PubChem ID:83680640
Update Time:2025-05-22

7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester
    • CS-0104742
    • 1200284-96-3
    • Methyl 7-chloro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate
    • Inchi: 1S/C8H6ClN3O2/c1-14-8(13)5-2-4-3-10-12-7(9)6(4)11-5/h2-3,11H,1H3
    • InChI Key: UXSYWFRKIDBTEG-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=NN=1)C=C(C(=O)OC)N2

Computed Properties

  • Exact Mass: 211.0148541g/mol
  • Monoisotopic Mass: 211.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.9Ų

7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM332980-1g
Methyl 7-chloro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate
1200284-96-3 95%+
1g
$1760 2021-08-18
Chemenu
CM332980-1g
Methyl 7-chloro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate
1200284-96-3 95%+
1g
$*** 2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1175382-1g
Methyl 7-chloro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate
1200284-96-3 98%
1g
¥11375.00 2024-08-09

Additional information on 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester

Recent Advances in the Study of 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester (CAS: 1200284-96-3)

The compound 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester (CAS: 1200284-96-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, featuring a pyrrolopyridazine core, has been explored for its ability to modulate various biological targets, including kinases and other enzymes involved in critical signaling pathways. Recent studies have highlighted its utility in the synthesis of novel therapeutic agents, particularly in oncology and inflammatory diseases.

One of the key areas of research has focused on the synthetic methodologies for 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized route for its synthesis, achieving high yields and purity. The study emphasized the importance of the chloro and ester functional groups in facilitating further derivatization, making this compound a valuable intermediate for the development of more complex molecules. The researchers also noted its stability under various reaction conditions, which is crucial for scalable production.

In addition to its synthetic utility, recent pharmacological investigations have explored the biological activity of derivatives of 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester. A preprint article from Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited potent inhibitory effects against protein kinases implicated in cancer progression. Specifically, these derivatives showed nanomolar activity against CDK2 and CDK4, two cyclin-dependent kinases often dysregulated in tumors. The study suggested that the pyrrolopyridazine core could serve as a privileged structure for designing selective kinase inhibitors.

Another noteworthy development is the application of this compound in fragment-based drug discovery (FBDD). A 2024 study in ACS Chemical Biology utilized 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester as a starting point for constructing a library of fragments targeting the ATP-binding site of kinases. The researchers employed X-ray crystallography to elucidate the binding modes of these fragments, providing valuable insights for structure-activity relationship (SAR) optimization. This approach has the potential to accelerate the discovery of novel kinase inhibitors with improved selectivity and pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of therapeutics based on this scaffold. For instance, a recent review in Expert Opinion on Drug Discovery pointed out that the metabolic stability and bioavailability of pyrrolopyridazine derivatives need further optimization. However, the review also highlighted ongoing efforts to address these issues through medicinal chemistry strategies such as prodrug design and formulation technologies.

In conclusion, 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester (CAS: 1200284-96-3) represents a promising scaffold for drug discovery, with recent studies underscoring its synthetic accessibility and biological relevance. Continued research into its derivatives and their mechanisms of action is expected to yield novel therapeutic candidates, particularly in the areas of oncology and inflammation. Future directions may include exploring its potential in other disease areas and further optimizing its drug-like properties.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd